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Compound of Interest

Compound Name: N-Desmethyl Zolmitriptan-d3

Cat. No.: B563127

For: Researchers, Scientists, and Drug Development Professionals
Subject: Physicochemical Properties of N-Desmethyl Zolmitriptan-d3

This document provides key technical information regarding N-Desmethyl Zolmitriptan-d3, a
deuterated metabolite of Zolmitriptan. The primary focus of this guide is to delineate its
fundamental physicochemical properties, specifically its molecular weight and chemical
formula.

Core Physicochemical Data

The essential quantitative data for N-Desmethyl Zolmitriptan-d3 is summarized below. This
information is critical for a variety of research and development applications, including
analytical method development, metabolic stability assays, and pharmacokinetic studies.

Parameter Value Reference
Molecular Formula C15H16D3N302 [L121131[4115]116]
Molecular Weight 276.35 g/mol [L112][31[5][7]
CAS Number 1217623-11-4 [1][2][4][6]
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Experimental Context: Quantification in Biological
Matrices

While specific experimental protocols are highly dependent on the research question, a
common application for isotopically labeled standards like N-Desmethyl Zolmitriptan-d3 is to
serve as an internal standard (IS) for the quantification of the unlabeled analyte in biological
samples. A generalized workflow for such an experiment is outlined below.

Objective: To determine the concentration of N-Desmethyl Zolmitriptan in a plasma sample
using N-Desmethyl Zolmitriptan-d3 as an internal standard via Liquid Chromatography-Mass
Spectrometry (LC-MS).

Methodology:
e Sample Preparation:

o Aliquots of plasma samples are spiked with a known concentration of N-Desmethyl
Zolmitriptan-d3 (internal standard).

o Proteins are precipitated from the plasma, typically using a solvent such as acetonitrile.
o The samples are centrifuged, and the supernatant is collected for analysis.
e LC-MS Analysis:

o The prepared sample is injected into a high-performance liquid chromatography (HPLC)
system.

o The analyte and internal standard are separated from other matrix components on a
suitable analytical column.

o The separated compounds are then introduced into a mass spectrometer for detection and
quantification.

o Data Analysis:

o The peak area ratio of the analyte to the internal standard is calculated.
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o A calibration curve, prepared with known concentrations of the analyte and a constant
concentration of the internal standard, is used to determine the concentration of the
analyte in the unknown samples.

Visualized Workflow: Analyte Quantification

The logical flow of the experimental protocol described above can be represented as follows:
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Click to download full resolution via product page

Caption: Workflow for Bioanalytical Quantification.

It is important to note that N-Desmethyl Zolmitriptan is a metabolite of Zolmitriptan. As such,
there are no direct signaling pathways associated with this compound itself; rather, its
relevance is in the context of the metabolism and pharmacokinetics of the parent drug,
Zolmitriptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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